5-methyl-2-[(4-nitrobenzoyl)amino]benzoic acid

• IUPAC Name: 5-methyl-2-[(4-nitrobenzoyl)amino]benzoic acid
• InChI: InChI=1S/C15H12N2O5/c1-9-2-7-13(12(8-9)15(19)20)16-14(18)10-3-5-11(6-4-10)17(21)22/h2-8H,1H3,(H,16,18)(H,19,20)
• InChI Key: WMIINHAZQPGWSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol

Description

5-methyl-2-[(4-nitrobenzoyl)amino]benzoic acid, commonly known as MNBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNBA is a white crystalline powder that has a molecular weight of 336.3 g/mol.

Scientific Research Applications

MNBA has shown promising results in various scientific research applications. It has been studied for its potential use as a fluorescent probe for the detection of metal ions, such as copper and zinc. MNBA has also been investigated for its ability to inhibit the growth of cancer cells, specifically breast cancer cells. Furthermore, MNBA has been used as a building block for the synthesis of novel materials with potential applications in organic electronics.

Mechanism of Action

The mechanism of action of MNBA is not fully understood, but it is believed to interact with metal ions and form complexes that can be detected using fluorescence spectroscopy. MNBA has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
MNBA has been shown to have minimal toxicity in vitro and in vivo studies. However, further studies are needed to determine the long-term effects of MNBA on human health.

Advantages and Limitations for Lab Experiments

One advantage of using MNBA in lab experiments is its high sensitivity and selectivity for metal ion detection. MNBA is also relatively easy to synthesize and purify. However, one limitation is that MNBA is not suitable for use in vivo due to its potential toxicity.

Future Directions

There are several future directions for research on MNBA. One area of interest is the development of MNBA-based materials for use in organic electronics. MNBA could also be further studied for its potential use as a cancer treatment. Additionally, MNBA could be used as a tool for studying metal ion homeostasis in cells. Further research is needed to fully understand the potential applications of MNBA in various fields.
Conclusion:
In conclusion, MNBA is a chemical compound that has shown promising results in various scientific research applications. Its potential uses include metal ion detection, cancer treatment, and the development of novel materials. While MNBA has advantages for lab experiments, further research is needed to fully understand its long-term effects on human health.

Synthesis Methods

MNBA can be synthesized using a multistep process that involves the reaction of 5-methyl-2-aminobenzoic acid with 4-nitrobenzoyl chloride. The reaction takes place in the presence of a catalyst such as triethylamine, and the resulting product is then purified using column chromatography.